Cas no 2113900-93-7 (methyl 3-(2-bromophenyl)-3-hydroxybutanoate)

• Product Name: methyl 3-(2-bromophenyl)-3-hydroxybutanoate
• CAS No: 2113900-93-7
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6780710
• Update Time: 2026-03-12

methyl 3-(2-bromophenyl)-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromophenyl)-3-hydroxybutanoate

• Inchi： 1S/C11H13BrO3/c1-11(14,7-10(13)15-2)8-5-3-4-6-9(8)12/h3-6,14H,7H2,1-2H3
• InChI Key： OYFJZBFEEUPVMP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)(O)(C)CC(=O)OC

Additional information on methyl 3-(2-bromophenyl)-3-hydroxybutanoate

Methyl 3-(2-bromophenyl)-3-hydroxybutanoate (CAS No. 2113900-93-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(2-bromophenyl)-3-hydroxybutanoate, identified by the chemical compound code CAS No. 2113900-93-7, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its unique structural framework, has garnered considerable attention in the field of medicinal chemistry due to its versatile applications in drug development. The presence of both a bromine substituent and a hydroxyl group on the butanoate backbone makes it a valuable building block for constructing more complex molecular architectures.

The molecular structure of methyl 3-(2-bromophenyl)-3-hydroxybutanoate consists of a butanoic acid derivative esterified with methanol, featuring a phenyl ring substituted with a bromine atom at the second position. This specific arrangement imparts distinct reactivity patterns, enabling its use in various synthetic transformations. The bromine atom, for instance, serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many bioactive molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and neurodegenerative diseases. The demand for novel heterocyclic compounds with specific pharmacological profiles has driven the exploration of intermediates like methyl 3-(2-bromophenyl)-3-hydroxybutanoate. Research has demonstrated its utility in synthesizing kinase inhibitors, which play a crucial role in modulating cellular signaling pathways disrupted in cancerous growths. For instance, derivatives of this compound have been investigated for their potential to inhibit tyrosine kinases, offering promising candidates for further clinical development.

Moreover, the hydroxyl group on the butanoate moiety provides an opportunity for further functionalization through oxidation or reduction reactions, allowing chemists to tailor the compound’s properties for specific applications. This flexibility has made it a favorite among synthetic organic chemists working on complex drug molecules. The ability to introduce diverse substituents while maintaining core structural integrity is invaluable in medicinal chemistry, where subtle changes can significantly alter a drug’s efficacy and selectivity.

Recent advancements in computational chemistry have also enhanced the utility of methyl 3-(2-bromophenyl)-3-hydroxybutanoate as a starting material. Molecular modeling studies have identified optimal reaction conditions and predicted novel derivatives with enhanced pharmacokinetic properties. These simulations have guided experimental efforts, reducing trial-and-error approaches and accelerating the discovery pipeline. By integrating experimental data with computational predictions, researchers can now design more efficient synthetic routes, minimizing waste and maximizing yield.

The role of this compound extends beyond small-molecule drug synthesis. It has been explored as a precursor in the preparation of peptide mimetics and other biologics that mimic natural signaling molecules. Peptide-based therapeutics are increasingly recognized for their specificity and reduced immunogenicity compared to traditional small molecules. The incorporation of methyl 3-(2-bromophenyl)-3-hydroxybutanoate into these frameworks allows for precise control over peptide conformation and bioavailability, enhancing therapeutic outcomes.

In conclusion, methyl 3-(2-bromophenyl)-3-hydroxybutanoate (CAS No. 2113900-93-7) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse synthetic applications, making it indispensable in the development of next-generation therapeutics. As research continues to uncover new methodologies and targets, this compound is poised to remain at the forefront of medicinal chemistry innovation.